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Compound of Interest

Compound Name: 3-Chloroazepan-2-one

CAS No.: 1468-55-9

Cat. No.: B8652770

Get Quote

3-Chloroazepan-2-one, a halogenated derivative of caprolactam, represents a pivotal scaffold

in medicinal chemistry and materials science. Its structure, featuring a seven-membered lactam

ring functionalized with a chlorine atom at the alpha position to the carbonyl group, offers a

unique combination of reactivity and stereochemistry. The presence of the chloro substituent

not only influences the conformational dynamics of the azepane ring but also provides a

reactive handle for further synthetic transformations, making it a valuable building block for the

synthesis of novel pharmaceutical agents and functional polymers.

The precise elucidation of its molecular structure is paramount to understanding its chemical

behavior and ensuring the desired downstream applications. This guide provides a

comprehensive overview of the integrated analytical methodologies required for the

unambiguous structural characterization of 3-Chloroazepan-2-one, grounded in the principles

of spectroscopic analysis and guided by field-proven insights.
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A foundational understanding of the basic physicochemical properties is essential before

embarking on a detailed structural analysis.

Property Value Source

Molecular Formula C₆H₁₀ClNO PubChem

Molecular Weight 147.60 g/mol PubChem

IUPAC Name 3-chloroazepan-2-one PubChem

CAS Number 60493-02-9 PubChem

An Integrated Approach to Structure Elucidation
The confirmation of a molecular structure, particularly one with stereochemical and

conformational complexities like 3-Chloroazepan-2-one, necessitates a multi-faceted

analytical approach. Relying on a single technique can lead to ambiguous or incomplete

conclusions. Therefore, an integrated workflow combining mass spectrometry, nuclear

magnetic resonance spectroscopy, and infrared spectroscopy is essential for a self-validating

and trustworthy structural assignment.[1]
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Figure 1: Integrated workflow for the structural elucidation of 3-Chloroazepan-2-one.

Mass Spectrometry: Unveiling the Molecular Mass
and Halogen Presence
Mass spectrometry (MS) serves as the initial and crucial step in structural analysis by providing

the molecular weight of the compound and offering insights into its elemental composition

through isotopic patterns.[2]

Causality in Experimental Choice: Electron Ionization
(EI) vs. Electrospray Ionization (ESI)
For a relatively small and potentially volatile molecule like 3-Chloroazepan-2-one, both

Electron Ionization (EI) and soft ionization techniques like Electrospray Ionization (ESI) can be

employed. EI is advantageous for its ability to induce reproducible fragmentation patterns,

which can be valuable for structural confirmation by comparison to spectral libraries. However,

ESI is often preferred for its ability to generate a prominent protonated molecule, [M+H]⁺, which

simplifies the determination of the molecular weight.

The Chlorine Isotope Pattern: A Definitive Marker
A key diagnostic feature in the mass spectrum of 3-Chloroazepan-2-one is the presence of a

characteristic isotopic pattern for chlorine. Naturally occurring chlorine consists of two stable

isotopes: ³⁵Cl (75.77% abundance) and ³⁷Cl (24.23% abundance). This results in two molecular

ion peaks separated by 2 m/z units, with a relative intensity ratio of approximately 3:1.[3]

Expected High-Resolution Mass Spectrometry (HRMS) Data

Ion Calculated m/z

[C₆H₁₀³⁵ClNO + H]⁺ 148.0524

[C₆H₁₀³⁷ClNO + H]⁺ 150.0495
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b8652770/docs?utm_src=pdf-body#introduction-the-significance-of-3-chloroazepan-2-one-in-synthetic-chemistry
https://www.youtube.com/watch?v=FyQ1bndWGaY
https://www.benchchem.com/product/b8652770/docs?utm_src=pdf-body#introduction-the-significance-of-3-chloroazepan-2-one-in-synthetic-chemistry
https://www.benchchem.com/product/b8652770/docs?utm_src=pdf-body#introduction-the-significance-of-3-chloroazepan-2-one-in-synthetic-chemistry
https://www.youtube.com/watch?v=_KAoS_UF22E
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8652770?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The fragmentation pattern provides a roadmap of the molecule's structure. A plausible

fragmentation pathway for 3-Chloroazepan-2-one is initiated by the loss of the chlorine atom

or cleavage of the lactam ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b8652770?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8652770?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

